Cas no 3109-63-5 (tetrabutylammonium hexafluorophosphate)

• Product Name: tetrabutylammonium hexafluorophosphate
• CAS No: 3109-63-5
• MF: C₁₆H₃₆F₆NP
• MW: 387.427927017212
• MDL: MFCD00011748
• CID: 43821
• PubChem ID: 165075
• Update Time: 2025-06-07

tetrabutylammonium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• tetrabutylammonium hexafluorophosphate
• 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-)
• tetrabutylammonium-hexafluorphosophat
• TETRA-N-BUTYLAMMONIUM HEXAFLUOROPHOSPHATE
• TETRABUTYLAMMONIUM HEXAFLUOROPHOSPHATE, ELECTROCHEM. GRADE
• N,N,N-tributyl-1-butanaminium tetrafluorophosphate
• Tetra Butyl Amonium Hexafluoro Phosphate
• Tetrabutylammonium hexafluorophosphate(V)
• tetrabutylazanium,hexafluorophosphate
• n,n,n-tributyl-1-butanaminium hexafluorophosphate
• A820716
• DTXSID0074344
• MFCD00011748
• T1279
• tetra-(n-butyl)-ammonium hexafluorophosphate
• hexafluoro-lambda5-phosphanuide; tetrabutylazanium
• Bu4N+PF6-
• Tetrabutyl-ammonium hexafluorophosphate
• HY-Y1699
• BKBKEFQIOUYLBC-UHFFFAOYSA-N
• 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1)
• SCHEMBL19465633
• NS00081784
• tetra(n-butyl)ammonium-hexafluorophosphate
• tetrabutylazanium;hexafluorophosphate
• AKOS015833792
• CS-0017947
• 3109-63-5
• tetrabutylammoniumhexafluorophosphate
• FT-0688113
• Tetrabutylammonium hexaflourophosphate
• J-018240
• Tetrabutylammoniumhexafluorophosphate(V)
• GS-6792
• EINECS 221-472-6
• SY011089
• EN300-226906
• DB-068405

• MDL： MFCD00011748
• Inchi： 1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1
• InChI Key： BKBKEFQIOUYLBC-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 4056584

Computed Properties

• Exact Mass: 387.24900
• Monoisotopic Mass: 387.249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Crystallization. Easily hygroscopic
• Melting Point: 244-246 °C (lit.)
• Boiling Point: 242-246 °C
• Flash Point: No data available
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• PSA: 13.59000
• LogP: 8.38600
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

tetrabutylammonium hexafluorophosphate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on tetrabutylammonium hexafluorophosphate

Tetrabutylammonium Hexafluorophosphate (CAS No. 3109-63-5)

Tetrabutylammonium hexafluorophosphate (TBAHP) is a versatile ionic compound with the chemical formula (C₄H₉)₄NPF₆. This compound is widely used in various chemical and pharmaceutical applications due to its unique properties and stability. TBAHP is a salt formed by the combination of tetrabutylammonium cation and hexafluorophosphate anion, making it an excellent reagent for a range of synthetic transformations.

The tetrabutylammonium cation, (C₄H₉)₄N⁺, is a bulky, lipophilic ion that is often used to improve the solubility and stability of ionic compounds in organic solvents. The hexafluorophosphate anion, PF₆^-, is a weakly coordinating anion that is highly stable and non-nucleophilic, making it ideal for use in transition metal catalysis and other sensitive reactions.

In recent years, TBAHP has gained significant attention in the field of organocatalysis. Its ability to act as a phase transfer catalyst (PTC) has been extensively studied. Phase transfer catalysis involves the transfer of reactants from one phase to another, typically from an aqueous phase to an organic phase, facilitating reactions that would otherwise be difficult or impossible to achieve. TBAHP's effectiveness as a PTC is attributed to its ability to form ion pairs with charged substrates, thereby enhancing their solubility in organic solvents.

One of the key applications of TBAHP in pharmaceutical synthesis is its use as a reagent for the preparation of fluorinated compounds. Fluorine atoms are often incorporated into pharmaceutical molecules to improve their metabolic stability, bioavailability, and pharmacological properties. TBAHP can be used to introduce fluorine atoms into organic molecules through various mechanisms, such as nucleophilic substitution or electrophilic fluorination. Recent studies have shown that TBAHP can be used in conjunction with other reagents to achieve high yields and selectivity in these reactions.

In addition to its role in synthesis, TBAHP has also found applications in analytical chemistry. Its weakly coordinating anion makes it suitable for use as a mobile phase additive in high-performance liquid chromatography (HPLC). The addition of TBAHP to the mobile phase can improve the resolution and separation of ionic compounds, particularly those with complex structures or similar functional groups. This has been particularly useful in the analysis of pharmaceutical intermediates and final products.

The stability and low toxicity of TBAHP make it a preferred choice for many industrial processes. However, like any chemical compound, proper handling and storage are essential to ensure safety and maintain its effectiveness. TBAHP should be stored in a cool, dry place away from incompatible materials such as strong acids or bases.

Recent advancements in green chemistry have also explored the use of TBAHP in more sustainable processes. For example, researchers have developed methods to recycle TBAHP after use, reducing waste and environmental impact. These efforts align with the growing trend towards more environmentally friendly chemical practices.

In conclusion, tetrabutylammonium hexafluorophosphate (TBAHP) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical development, and analytical chemistry. Its unique properties make it an indispensable tool for researchers and chemists working in these fields. As research continues to advance, it is likely that new applications for TBAHP will be discovered, further expanding its utility and importance.